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Compound Focus: 5-Acetylsalicylamide

CAS No.: 40187-51-7

Cat. No.: S664260

Get Quote

Technical Data Summary

Property Value / Description

CAS Registry
Number

40187-51-7 [1] [2] [3]

Molecular
Formula

C₉H₉NO₃ [1] [2] [4]

Molecular
Weight

179.17 g/mol [1] [2] [4]

Melting Point 220 - 226 °C (literature value) [1] [5] [2]. A specific source reports a melting point of
222 - 226 °C for a product with >98% purity [2].

Appearance White to light yellow or light brown crystalline powder [1] [2] [3]

Solubility Slightly soluble in DMSO and methanol [1] [3]

Density 1.282 - 1.297 g/cm³ (estimate) [1] [4]

pKa 6.57 ± 0.18 (Predicted) [1] [3]
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Property Value / Description

Primary
Application

Reagent in organic synthesis; used in the preparation of phosphotyrosine
peptidomimetic prodrugs and as an intermediate for other compounds [1] [5] [3]

Synthetic Method: Friedel-Crafts Acylation

The most detailed synthesis protocol found involves a Lewis acidic ionic liquid-catalyzed Friedel-Crafts

acylation of salicylamide with acetyl chloride [6] [5]. This method uses a low-melting mixture of NaCl and

AlCl₃ as the reaction medium and catalyst, achieving a high yield of 92.2% with a purity of ≥98.1% [6] [3].

The synthesis workflow can be visualized as follows:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1472008.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/346675
https://www.chemicalbook.com/CASEN_40187-51-7.htm
https://patents.google.com/patent/CN104557604A/en
https://www.sigmaaldrich.com/US/en/product/aldrich/346675
https://patents.google.com/patent/CN104557604A/en
https://www.chemicalbook.com/CASEN_40187-51-7.htm
https://www.smolecule.com/products/s664260?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start Reaction Setup

Prepare NaCl-AlCl₃
molten salt system at 140°C

Add Salicylamide
(0.036 mol) to molten salt

Slowly add Acetyl Chloride
(0.0432 mol) over 10 min

Maintain reaction at 140°C
for 0.5 hours

Quench with acidic ice water
(1 mL HCl + 59 mL H₂O)

Filter, wash with hot water,
dry to get crude product

Recrystallize from Ethanol

Obtain Pure
5-Acetylsalicylamide

Click to download full resolution via product page

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s664260?utm_src=pdf-body-img
https://www.smolecule.com/products/s664260?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Synthesis workflow for 5-Acetylsalicylamide via Friedel-Crafts acylation.

Detailed Experimental Procedure

Preparation of the Molten Salt Catalyst System

Assemble a 100 mL three-neck flask with a mechanical stirrer, condenser, thermometer, and

dropping funnel. Place the setup in a constant temperature oil bath [6] [3].
Quickly add anhydrous aluminum chloride (0.0648 mol, ~8.64 g) and sodium chloride (0.0648

mol, ~3.79 g) to the flask [6] [3].
With stirring, heat the mixture to 140°C until the solids are completely melted and the

temperature is stable. This creates the molten salt reaction medium [6] [3].

Acylation Reaction

Add salicylamide (0.036 mol, ~5.00 g) to the molten salt system with continuous stirring [6] [3].

Using a dropping funnel, slowly add acetyl chloride (0.0432 mol, ~3.39 g) dropwise over about
10 minutes [6] [3].

Maintain the reaction mixture at 140°C with stirring for an additional 30 minutes to ensure the
reaction completes [6] [3].

Work-up and Isolation

Carefully quench the reaction by slowly adding 60 mL of an acidic ice-water solution (prepared

from 1 mL concentrated HCl and 59 mL water) over about 5 minutes. A yellowish solid will
precipitate [6] [3].

Continue stirring the suspension at room temperature for 30 minutes, then filter to collect the
solid [6] [3].

Wash the filter cake three times with 5 mL portions of hot water (80°C), then dry the crude
product at 80°C for 5 hours [6] [3].

Purification

Dissolve the crude product in 20 mL of ethanol and heat to reflux until it dissolves completely [6]
[3].

Cool the solution in an ice bath to recrystallize the product [6] [3].
Filter the precipitated crystals and dry them at 80°C for 5 hours to obtain the final product, 5-

acetyl-2-hydroxybenzamide, as a white solid [6] [3].
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Safety and Handling Information

For researchers working with this compound, please note the following hazard information:

Hazard Statements: Harmful if swallowed (H302), causes skin irritation (H315), and causes serious

eye irritation (H319) [2].
Precautionary Measures: Wear protective gloves, eye protection, and face protection (P280). Wash

skin thoroughly after handling (P264). Do not eat, drink, or smoke when using this product (P270) [2].
Storage: The compound should be sealed in a dry container and stored at room temperature, with

some suppliers recommending storage in a cool and dark place below 15°C [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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